Cas no 2877710-02-4 (4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine)

• Product Name: 4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine
• CAS No: 2877710-02-4
• MF: C₁₇H₁₇ClF₂N₄O
• MW: 366.792889356613
• CID: 5309468
• PubChem ID: 165432467
• Update Time: 2025-05-23

4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• F6799-5953
• 2877710-02-4
• AKOS040878037
• 4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine
• [4-(3-Chlorophenyl)-1-piperazinyl][6-(difluoromethyl)-2-methyl-4-pyrimidinyl]methanone

• Inchi： 1S/C17H17ClF2N4O/c1-11-21-14(16(19)20)10-15(22-11)17(25)24-7-5-23(6-8-24)13-4-2-3-12(18)9-13/h2-4,9-10,16H,5-8H2,1H3
• InChI Key： FRZAFBPSNVBGOB-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC(Cl)=C2)CC1)(C1C=C(C(F)F)N=C(C)N=1)=O

Computed Properties

• Exact Mass: 366.1058952g/mol
• Monoisotopic Mass: 366.1058952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.1±50.0 °C(Predicted)
• pka: 1.20±0.20(Predicted)

Additional information on 4-[4-(3-chlorophenyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine

4-[4-(3-Chlorophenyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine: A Comprehensive Overview

4-[4-(3-Chlorophenyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine, also known by its CAS Registry Number 2877710-02-4, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic aromatic compounds with two nitrogen atoms at positions 1 and 3. The presence of a piperazine ring, a difluoromethyl group, and a methyl substituent introduces diverse functional groups that contribute to its versatile chemical properties.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the piperazine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. The incorporation of a difluoromethyl group is particularly noteworthy, as it introduces fluorine atoms, which are known to enhance the stability and bioavailability of pharmaceutical compounds. This feature has made 4-[4-(3-Chlorophenyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine a promising candidate in drug discovery programs targeting various therapeutic areas.

One of the most exciting developments involving this compound is its potential application in the treatment of neurodegenerative diseases. Researchers have reported that this compound exhibits significant activity against specific enzymes implicated in Alzheimer's disease, such as acetylcholinesterase and beta-secretase. The methyl group at position 2 of the pyrimidine ring plays a critical role in modulating the compound's pharmacokinetic properties, ensuring optimal absorption and distribution within the body. Furthermore, computational studies have revealed that the compound's structure allows for favorable interactions with target proteins, enhancing its therapeutic potential.

In addition to its pharmacological applications, 4-[4-(3-Chlorophenyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine has also been explored for its electronic properties in materials science. The pyrimidine core provides a rigid framework that can be tailored for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical stability. This dual functionality underscores the compound's versatility across multiple disciplines.

The environmental impact of this compound is another area of active research. Given its fluorinated substituents, understanding its persistence and biodegradation pathways is crucial for assessing its ecological safety. Preliminary studies suggest that under aerobic conditions, the compound undergoes slow degradation due to the strong carbon-fluorine bonds. However, advanced bioremediation techniques involving microbial consortia have shown promise in accelerating this process. These findings highlight the importance of sustainable practices in both the synthesis and disposal of such compounds.

In conclusion, 4-[4-(3-Chlorophenyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine represents a multifaceted molecule with applications spanning drug development, materials science, and environmental chemistry. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations across these fields. As research continues to uncover new insights into its properties and potential uses, this compound will undoubtedly remain at the forefront of scientific exploration.